Cas no 1261940-60-6 (5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine)

• Product Name: 5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine
• CAS No: 1261940-60-6
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• MDL: MFCD18312568
• CID: 5177970
• Update Time: 2026-03-05

5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3-T-BUTYLSULFAMOYLPHENYL)-3-HYDROXYPYRIDINE
• 5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine

• MDL： MFCD18312568
• Inchi： 1S/C15H18N2O3S/c1-15(2,3)17-21(19,20)14-6-4-5-11(8-14)12-7-13(18)10-16-9-12/h4-10,17-18H,1-3H3
• InChI Key： UHHMFIASCIOHJM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=NC=C(C=2)O)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 439
• XLogP3: 2.1
• Topological Polar Surface Area: 87.7

Additional information on 5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine

5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine (CAS 1261940-60-6): A Comprehensive Overview

5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine (CAS 1261940-60-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique sulfamoylphenyl and hydroxypyridine moieties, exhibits promising properties for various applications. Its molecular structure combines a tert-butylsulfamoyl group with a hydroxypyridine ring, making it a valuable intermediate in synthetic chemistry.

The growing interest in 5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine is driven by its potential role in drug discovery and material science. Researchers are particularly intrigued by its hydrogen-bonding capabilities and solubility profile, which make it suitable for designing novel bioactive molecules. Recent studies have explored its use as a building block for kinase inhibitors and other therapeutic agents, aligning with the current trend of targeting protein kinases in cancer treatment.

From a synthetic perspective, CAS 1261940-60-6 offers several advantages. The tert-butylsulfamoyl group provides steric bulk and stability, while the 3-hydroxypyridine moiety contributes to its reactivity in coupling reactions. These features have made it a popular choice for medicinal chemistry applications, particularly in the development of small-molecule drugs. The compound's logP value and polar surface area suggest favorable drug-like properties, a hot topic in modern pharmaceutical research.

The market for 5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine has seen steady growth, reflecting the increasing demand for specialized chemical intermediates in drug development. Pharmaceutical companies and research institutions are actively sourcing this compound for their screening libraries and lead optimization programs. Its structural versatility allows for diverse modifications, making it valuable for structure-activity relationship (SAR) studies, a critical aspect of contemporary drug discovery workflows.

Quality control of CAS 1261940-60-6 typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The current emphasis on quality-by-design (QbD) principles in chemical manufacturing has further highlighted the importance of rigorous characterization for compounds like 5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine.

Environmental and safety considerations for 5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine follow standard laboratory protocols. While not classified as hazardous under current regulations, proper handling procedures are recommended due to its organic nature. The compound's stability data and storage conditions are important parameters for researchers, especially those working in automated high-throughput screening environments.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of CAS 1261940-60-6, particularly in the areas of inflammatory disease treatment and metabolic disorder management. This aligns with current pharmaceutical industry trends focusing on chronic conditions and personalized medicine. The compound's scaffold diversity makes it attractive for patent strategies aiming to protect novel chemical spaces.

From a supply chain perspective, 5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine is typically available through specialized chemical suppliers with capabilities in custom synthesis. The global distribution network for such fine chemicals has expanded significantly, supported by advancements in cold chain logistics and quality documentation systems. These developments have facilitated access to researchers worldwide.

Future research directions for CAS 1261940-60-6 may explore its potential in bioconjugation chemistry and prodrug design, two rapidly evolving areas in pharmaceutical sciences. The compound's functional group compatibility suggests possible applications in antibody-drug conjugates (ADCs) and other targeted therapies, which represent cutting-edge approaches in oncology treatment.

In analytical applications, 5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine has shown utility as a chromatographic standard and mass spec calibrant. Its well-defined fragmentation pattern and UV absorption characteristics make it suitable for method development in analytical laboratories. This application niche complements its primary use as a synthetic intermediate.

The synthesis of 5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine typically involves multi-step organic transformations, with key steps including sulfonylation and pyridine hydroxylation. Process chemists have optimized these routes to improve yield and purity, addressing the pharmaceutical industry's need for reliable synthetic methodologies. Recent publications have described innovative catalytic approaches to similar structures.

Regulatory aspects of CAS 1261940-60-6 comply with standard chemical substance regulations in major markets. The compound is listed in relevant chemical inventories and can be used in compliance with REACH and other chemical control frameworks. This regulatory status facilitates its use in international research collaborations and product development programs.

In conclusion, 5-(3-T-Butylsulfamoylphenyl)-3-hydroxypyridine (CAS 1261940-60-6) represents an important chemical building block with diverse applications in pharmaceutical research and development. Its unique structural features and adaptable chemistry continue to make it valuable for scientists exploring new therapeutic approaches and material innovations. As research trends evolve toward more targeted and personalized medicine, compounds like this will likely maintain their significance in the chemical research landscape.